Cas no 166021-14-3 (3',4-O-Dimethylcedrusin)

3',4-O-Dimethylcedrusin Properties

Names and Identifiers

• 3',4-O-Dimethylcedrusin
• 3,4-O-dimethylcedrusin
• 4-O-Methyldihydrodehydrodiconiferyl alcohol
• 2-(3',4'-Dimethoxyphenyl)-2,3-dihydro-3-hydroxymethyl-7-methoxybenzofuran-5-propan-1-ol
• 5-Benzofuranpropanol, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3-(hydroxymethyl)-7-methoxy-, (2S-trans)-
• 3-[(2S,3R)-2-(3,4-dimethoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]propan-1-ol
• FS-8161
• 3-[(2~{S},3~{R})-2-(3,4-dimethoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]propan-1-ol
• DTXSID70155455
• 166021-14-3
• W8O
• CHEMBL464374
• 127179-41-3
• SCHEMBL23028909
• +Expand

• InChIKey： UVPCDEDIFJYIPT-OXJNMPFZSA-N
• Inchi： 1S/C21H26O6/c1-24-17-7-6-14(11-18(17)25-2)20-16(12-23)15-9-13(5-4-8-22)10-19(26-3)21(15)27-20/h6-7,9-11,16,20,22-23H,4-5,8,12H2,1-3H3/t16-,20+/m0/s1
• SMILES： O1C2C(=CC(CCCO)=CC=2[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 374.17293854g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 374.17293854g/mol
• Heavy Atom Count: 27
• Complexity: 446
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 77.4

Experimental Properties

• Color/Form: Powder

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